Cas no 66818-58-4 ([1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester)

[1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester structure
66818-58-4 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester
CAS No:66818-58-4
MF:C17H18O2
MW:254.323625087738
CID:395737
PubChem ID:13143477
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester
    • methyl 4-(2,4,6-trimethylphenyl)benzoate
    • 2',4',6'-trimethylbiphenyl-4-carboxylic acid methyl ester
    • Methyl 2',4',6'-trimethyl[1,1'-biphenyl]-4-carboxylate
    • DTXSID40521446
    • SCHEMBL4652839
    • BOWNXAKICQQYSE-UHFFFAOYSA-N
    • 66818-58-4
    • Methyl 4-(2,4,6 trimethylphenyl)benzoate
    • Inchi: 1S/C17H18O2/c1-11-9-12(2)16(13(3)10-11)14-5-7-15(8-6-14)17(18)19-4/h5-10H,1-4H3
    • InChI Key: BOWNXAKICQQYSE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)C1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 254.13074
  • Monoisotopic Mass: 254.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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